Cas no 15814-98-9 (N-(1,1-Diphenyl-2-(pyridin-4-yl)ethyl)aniline)

• Product Name: N-(1,1-Diphenyl-2-(pyridin-4-yl)ethyl)aniline
• CAS No: 15814-98-9
• MF: C₂₅H₂₂N₂
• MW: 350.455585956573
• CID: 1093238
• PubChem ID: 72942641
• Update Time: 2025-10-31

N-(1,1-Diphenyl-2-(pyridin-4-yl)ethyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(1,1-Diphenyl-2-(pyridin-4-yl)ethyl)aniline
• N-(1,1-diphenyl-2-pyridin-4-ylethyl)aniline
• 15814-98-9

• Inchi： 1S/C25H22N2/c1-4-10-22(11-5-1)25(23-12-6-2-7-13-23,20-21-16-18-26-19-17-21)27-24-14-8-3-9-15-24/h1-19,27H,20H2
• InChI Key： BUXGWCNIZIWLSP-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 350.178298710g/mol
• Monoisotopic Mass: 350.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 24.9Ų

Additional information on N-(1,1-Diphenyl-2-(pyridin-4-yl)ethyl)aniline

N-(1,1-Diphenyl-2-(pyridin-4-yl)ethyl)aniline: A Comprehensive Overview

The compound N-(1,1-Diphenyl-2-(pyridin-4-yl)ethyl)aniline, identified by the CAS number 15814-98-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines aromatic rings and a pyridine moiety, making it a subject of interest for researchers exploring novel chemical entities and their applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The integration of the aniline group with the diphenylethyl and pyridine substituents creates a molecule with intriguing electronic properties. These properties have been leveraged in the design of new materials for electronic applications, such as organic semiconductors and conductive polymers. Researchers have demonstrated that the compound exhibits excellent charge transport characteristics, making it a promising candidate for use in flexible electronics and optoelectronic devices.

In the field of pharmacology, N-(1,1-Diphenyl-2-(pyridin-4-yl)ethyl)aniline has shown potential as a lead compound for drug discovery. Its structure allows for various functionalization strategies, enabling the creation of derivatives with enhanced bioavailability and target specificity. Recent experiments have focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer progression. Preliminary results suggest that certain derivatives may possess anti-inflammatory and anti-proliferative activities, warranting further investigation in preclinical models.

The synthesis of this compound has also been optimized in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that minimize waste and improve yield. For instance, modern approaches utilize catalytic cross-coupling reactions to construct the key intermediates, ensuring higher purity and scalability. These advancements not only facilitate large-scale production but also pave the way for cost-effective manufacturing processes.

From an environmental standpoint, the compound's stability under various conditions has been thoroughly examined. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with current regulations aimed at reducing environmental impact. However, ongoing research is dedicated to understanding its long-term effects on ecosystems, particularly in scenarios involving prolonged exposure or bioaccumulation.

In conclusion, N-(1,1-Diphenyl-2-(pyridin-4-yl)ethyl)aniline stands as a versatile molecule with diverse applications across multiple disciplines. Its unique structure continues to inspire innovative research directions, from materials science to drug development. As advancements in synthetic chemistry and computational modeling progress, it is anticipated that this compound will play an increasingly significant role in both academic and industrial settings.